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Compound of Interest

Compound Name: N-Demethyldiltiazem
CAS No.: 85100-17-0
Cat. No.: B1200794
Get Quote
. J

Executive Summary & Core Directive

N-Demethyldiltiazem (CAS: 86408-45-9), the primary active metabolite of the calcium channel
blocker Diltiazem, presents specific environmental and biological hazards.[1] While often not
explicitly "P-listed" or "U-listed" under US EPA RCRA regulations (40 CFR 261.33), it acts as a
bioactive benzothiazepine derivative.[1]

The Core Directive: Under no circumstances shall N-Demethyldiltiazem be disposed of via
sanitary sewer systems (sink drains). All waste streams containing this compound must be
segregated for high-temperature incineration to ensure the thermal destruction of the
pharmacophore.[1]

Chemical Profile & Hazard Identification

To handle this compound safely, one must understand its physicochemical properties and
biological activity. It is an irritant and possesses acute oral toxicity.

Table 1: Physicochemical & Hazard Data
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Property Specification

Chemical Name N-Demethyldiltiazem (N-Desmethyldiltiazem)
CAS Number 86408-45-9 (Free Base) / 86408-46-2 (HCI Salt)
Molecular Formula C21H24N204S

GHS Signal Word WARNING

H302: Harmful if swallowed (Acute Tox. 4)H315:

Causes skin irritationH319: Causes serious eye
Hazard Statements S ) o )

irritationH411: Toxic to aquatic life with long-

lasting effects

Cardiovascular system (calcium channel
Target Organs ]
blockade), Liver

-20°C (Desiccated); Protect from light and

Storage ]
moisture

Pre-Disposal Handling & Containment

Effective disposal begins at the bench. The stability of the benzothiazepine ring requires
specific containment materials to prevent leaching or accidental exposure.

Operational Protocol:
e PPE Selection:

o Gloves: Nitrile rubber (minimum thickness 0.11 mm). Double-gloving is recommended
during weighing to prevent transdermal absorption.[1]

o Respiratory: Use a NIOSH-approved N95 particulate respirator or work strictly within a
chemical fume hood to avoid inhalation of lyophilized powder.[1]

e Containment:

o Solids: Collect in amber glass vials or High-Density Polyethylene (HDPE) containers.
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o Liquids (HPLC Waste): Collect in solvent-compatible carboys (HDPE/Polypropylene).

o Labeling: All containers must be labeled "Hazardous Chemical Waste - Toxic - Incineration
Only."

Visualization: Handling & Segregation Workflow

The following diagram outlines the critical decision points from the moment the reagent is used
until it enters the waste stream.
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el
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Label: Hazardous Liquid
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Figure 1: Segregation workflow ensuring N-Demethyldiltiazem is diverted to the correct waste
stream immediately after use.

Disposal Procedures (Step-by-Step)
Scenario A: Solid Waste (Expired Pure Substance or Spills)

Context: You have a vial of expired N-Demethyldiltiazem or contaminated weighing paper.[1]

e Segregation: Do not mix with general trash or biohazardous waste (autoclaving does not
guarantee chemical destruction).

o Packaging: Place the primary container (vial) into a clear, sealable plastic bag (secondary
containment).

e Accumulation: Deposit into the "Solid Hazardous Waste" drum.

» Final Disposition: This stream must be manifested for Chemical Incineration (Code: INCIN).

Scenario B: Liquid Waste (HPLC/LC-MS Effluent)
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Context: You have performed metabolic stability assays; the waste contains acetonitrile, water,
and trace metabolite.[1]

o Compatibility Check: Ensure the waste carboy does not contain oxidizers (e.g., nitric acid),
which could react with the organic solvents.

o Collection: Pour waste into the designated "Organic Solvent Waste" carboy.

e Labeling: The tag must list "N-Demethyldiltiazem" as a constituent, even if present in trace
amounts (<0.1%).

» Final Disposition: Fuel blending or high-temperature incineration.[1]

Visualization: Emergency Spill Response

If a spill occurs, immediate action is required to prevent exposure and environmental release.
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Figure 2: Decision logic for responding to laboratory spills of N-Demethyldiltiazem.
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Regulatory Compliance & Environmental Logic

Why Incineration? While N-Demethyldiltiazem is not a P-listed acute toxin, it is a
pharmaceutical pollutant.[1] Standard wastewater treatment plants (WWTPS) are often unable
to fully degrade benzothiazepine structures, leading to accumulation in aquatic ecosystems.

o US EPA 40 CFR Part 266 Subpart P: Prohibits the sewering of hazardous waste
pharmaceuticals. Even in research settings exempt from Subpart P, adherence to this
standard is the mark of a responsible laboratory.

e Aquatic Toxicity (H411): Release into waterways can affect aquatic organisms due to the
compound's ion channel blocking activity.

Self-Validating Protocol:

 Verification: Check your waste manifest. If the disposal code is "Landfill" or "Sewer," the
protocol has failed. The only valid code is for Thermal Destruction/Incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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